6-Amino-8-(3,5-dimethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(3,5-dimethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-26-6
VCID:
VC0459366
InChI:
InChI=1S/C23H25N5O2/c1-4-6-28-7-5-18-19(11-24)22(27)23(13-25,14-26)21(20(18)12-28)15-8-16(29-2)10-17(9-15)30-3/h5,8-10,20-21H,4,6-7,12,27H2,1-3H3/t20-,21+/m0/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC(=C3)OC)OC
Molecular Formula:
C23H25N5O2
Molecular Weight:
403.5g/mol
6-Amino-8-(3,5-dimethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-26-6
Main Products
VCID: VC0459366
Molecular Formula: C23H25N5O2
Molecular Weight: 403.5g/mol
| CAS No. | 494792-26-6 |
|---|---|
| Product Name | 6-Amino-8-(3,5-dimethoxyphenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C23H25N5O2 |
| Molecular Weight | 403.5g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(3,5-dimethoxyphenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C23H25N5O2/c1-4-6-28-7-5-18-19(11-24)22(27)23(13-25,14-26)21(20(18)12-28)15-8-16(29-2)10-17(9-15)30-3/h5,8-10,20-21H,4,6-7,12,27H2,1-3H3/t20-,21+/m0/s1 |
| Standard InChIKey | LWFAHMGEWUDBPH-LEWJYISDSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC(=C3)OC)OC |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC(=C3)OC)OC |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC(=CC(=C3)OC)OC |
| PubChem Compound | 6547638 |
| Last Modified | Nov 11 2021 |
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